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Compound of Interest

Compound Name: Taxoquinone

Cat. No.: B143796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taxoquinone, an abietane-type

diterpenoid, and its primary synonym, Horminone. The document covers their chemical

properties, biological activities, and relevant experimental protocols, presenting quantitative

data in structured tables and illustrating key processes with diagrams.

Introduction to Taxoquinone and Horminone
Taxoquinone is a naturally occurring abietane diterpenoid that has garnered significant interest

in the scientific community for its diverse biological activities. It is primarily isolated from plant

sources such as Metasequoia glyptostroboides and various Salvia species.[1][2] In scientific

literature, Taxoquinone is frequently referred to by its synonym, Horminone.[3][4] This guide

will use the name Taxoquinone, while acknowledging Horminone as an interchangeable term.

The compound is recognized for its potential as an antibacterial, antioxidant, and anticancer

agent.[1][2]

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Taxoquinone are summarized

below. This data is essential for its handling, formulation, and application in experimental

settings.
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Property Value Source

Molecular Formula C20H28O4 [1][4]

Molecular Weight 332.4 g/mol [1][4]

CAS Number 21764-41-0 [1][3][5]

IUPAC Name

1,10-dihydroxy-4b,8,8-

trimethyl-2-propan-2-yl-

5,6,7,8a,9,10-

hexahydrophenanthrene-3,4-

dione

[3][4]

Physical Description Yellow powder [1][5]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Synonyms and Identifiers
For clarity and comprehensive literature searching, a list of synonyms and database identifiers

for Taxoquinone is provided.

Type Identifier Source

Synonym Horminone [3][4]

Synonym
7,12-Dihydroxyabieta-8,12-

diene-11,14-dione
[3]

Synonym 7β-hydroxyroyleanone [2]

ChEMBL ID CHEMBL1969546 [3]

PubChem CID 99965 [3][4]

NSC Number 122418, 294577 [3]

Biological Activities and Pharmacological Potential
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Taxoquinone exhibits a range of biological activities that are of significant interest for drug

development and food science applications.

Antioxidant and Free Radical Scavenging Activity
Taxoquinone has demonstrated potent antioxidant and free radical scavenging properties.[1]

Its efficacy is comparable to standard antioxidant compounds like ascorbic acid and α-

tocopherol.[1]

Free Radical Scavenged Scavenging Activity (%)

DPPH 78.83

Nitric Oxide 72.42

Superoxide 72.99

Hydroxyl 85.04

Antimicrobial and Antifungal Activity
The compound shows strong antibacterial effects, making it a candidate as a natural

antibacterial agent in the food industry to inhibit the growth of important foodborne pathogens.

[1] Additionally, at a concentration of 100 µ g/disc , it displays potential anticandidal activity

against Candida albicans.[1]

Enzyme Inhibitory Activity
Taxoquinone acts as an inhibitor for key enzymes involved in metabolic and pigmentation

processes, suggesting its therapeutic potential.

α-Glucosidase Inhibition: It inhibits the α-glucosidase enzyme in a concentration-dependent

manner, with inhibition ranging from 9.24% to 51.32% at concentrations between 100-3,000

μg/mL.[1] This activity suggests its potential as an agent for managing type 2 diabetes.[1]

Tyrosinase Inhibition: Taxoquinone also inhibits tyrosinase, with inhibition ranging from

11.14% to 52.32% at concentrations of 200-1,000 μg/mL.[1] This makes it a candidate for

use as a depigmentation agent in the food and cosmetic industries.[1]
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Anticancer Potential
Preliminary studies have indicated that Taxoquinone may have anticancer properties. It has

been shown to inhibit the 20S human proteasome with an IC50 value of 8.2 ± 2.4 µg/µL,

highlighting its potential as a cytotoxic agent against cancer cell lines.[2]

Experimental Protocols
This section details the methodologies for the isolation and biological evaluation of

Taxoquinone as cited in the literature.

Isolation and Purification of Taxoquinone
A general protocol for the isolation of Taxoquinone from plant sources, such as Salvia

concolor, is as follows:

Extraction: The aerial parts of the plant material are processed, and the resulting residue is

extracted.

Column Chromatography: The crude extract is subjected to column chromatography on silica

gel (Mesh 200-300).

Elution: Elution is performed with a hexane-ethyl acetate (9:1) solvent system. This initial

step yields a mixture containing horminone (taxoquinone).

Rechromatography: The mixture is rechromatographed using the same solvent polarity to

further separate the components and isolate a purer fraction of Taxoquinone.[2]

Preparative TLC: For final purification, preparative Thin-Layer Chromatography (TLC) over

silica gel GF254 can be employed, using a mobile phase of hexane-ethyl acetate (1:2).[6]

α-Glucosidase Inhibition Assay
The protocol to determine the α-glucosidase inhibitory activity of Taxoquinone is as follows:

Preparation: A solution of yeast α-glucosidase is prepared in a 100 mM phosphate buffer (pH

7.0).
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Incubation: In a 96-well microplate, 10 µL of Taxoquinone at various concentrations is mixed

with 50 µL of the yeast α-glucosidase solution.

Absorbance Reading: The absorbance is measured at 595 nm using a microplate reader at

zero time.[7] The change in absorbance over time indicates the level of enzyme inhibition.

Visualizations: Workflows and Signaling Pathways
To better illustrate the processes and concepts discussed, the following diagrams are provided.

Figure 1: Experimental Workflow for Taxoquinone Isolation
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Caption: Experimental Workflow for Taxoquinone Isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b143796?utm_src=pdf-body
https://www.researchgate.net/figure/Chemical-structure-of-a-diterpenoid-taxoquinone-isolated-from-Metasequoia_fig1_277562386
https://www.benchchem.com/product/b143796?utm_src=pdf-body-img
https://www.benchchem.com/product/b143796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Generic Hormone Signaling Pathway
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Caption: Generic Hormone Signaling Pathway.

Conclusion
Taxoquinone, also known as Horminone, is a promising natural compound with a well-

documented profile of biological activities, including significant antioxidant, antimicrobial, and

enzyme-inhibiting properties. Its potential applications in the pharmaceutical, cosmetic, and

food industries are substantial. The detailed chemical data and experimental protocols provided

in this guide serve as a valuable resource for researchers and professionals aiming to explore
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and harness the therapeutic potential of this versatile diterpenoid. Further investigation into its

specific signaling pathways and in vivo efficacy is warranted to fully realize its clinical and

commercial value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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